Cas no 2138525-81-0 (N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide
• CAS No: 2138525-81-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6089512
• PubChem ID: 165852008
• Update Time: 2025-10-30

N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide
• 2138525-81-0
• EN300-1167327
• N-[3-(aminomethyl)cyclopentyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C12H17N3O4S/c13-8-9-1-2-10(7-9)14-20(18,19)12-5-3-11(4-6-12)15(16)17/h3-6,9-10,14H,1-2,7-8,13H2
• InChI Key： KLOBXMSCMRQWAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Additional information on N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138525-81-0)

N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide), identified by its Chemical Abstracts Service number CAS No. 2138525-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide consists of a cyclopentyl ring linked to a benzene ring substituted with a nitro group at the 4-position and a sulfonamide group at the 1-position. The presence of the aminomethyl group at the 3-position introduces a primary amine functionality, which can participate in various chemical reactions, including condensation, alkylation, and coupling reactions. This structural feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both nitro and sulfonamide groups. These functional groups are known for their ability to modulate biological pathways by interacting with specific targets, such as enzymes and receptors. The nitro group, for instance, can be reduced to an amine under certain conditions, leading to the formation of new pharmacophores that may exhibit enhanced binding affinity or different pharmacological profiles compared to their parent compounds.

The sulfonamide group is another key feature that contributes to the biological activity of N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide. Sulfonamides are widely recognized for their antimicrobial properties and have been successfully used in the treatment of various infections. Additionally, sulfonamide derivatives have shown promise in other therapeutic areas, including diabetes management and cancer therapy. The combination of these two functional groups in a single molecule suggests that N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide may exhibit multiple biological activities, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of understanding the structural and conformational properties of such compounds to optimize their biological activity. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the behavior of N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide in different environments. These studies have provided valuable insights into how the arrangement of atoms and functional groups influences the compound's reactivity and interactions with biological targets.

The synthesis of N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of 4-nitrobenzenesulfonyl chloride with an amine derivative containing a cyclopentyl group. The introduction of the aminomethyl group can be achieved through nucleophilic substitution reactions or through condensation reactions involving appropriate precursors. The choice of solvent and reaction conditions plays a crucial role in determining the efficiency of these transformations.

In addition to its potential therapeutic applications, N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide has also been explored as a building block for more complex molecules. For example, it can be used to synthesize heterocyclic derivatives by reacting with various electrophiles or nucleophiles. These derivatives may exhibit novel biological activities that differ from those of the parent compound, opening up new avenues for drug discovery.

The development of new synthetic methodologies is essential for facilitating further research on N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide and related compounds. Advances in green chemistry principles have led to the adoption of more sustainable synthetic routes that minimize waste and reduce environmental impact. These methods often involve catalytic processes or alternative solvents that are less harmful to ecosystems.

The pharmacokinetic properties of N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide are also important considerations in its development as a potential therapeutic agent. Factors such as solubility, stability, and metabolic clearance rates can significantly influence its efficacy and safety profile. In vitro studies using cell-based models have been conducted to evaluate these properties and identify potential liabilities early in the drug development process.

In conclusion, N-3-(aminomethyl)cyclopentyl-4-nitrobenzene-1-sulfonamide) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with diverse biological activities. Continued research into its synthesis, pharmacology, and application will undoubtedly contribute valuable insights into this promising area of medicinal chemistry.